4-[(4-Chlorophenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl methyl ether

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-5-methoxy-2-pyridin-2-ylpyrimidine
• InChI: InChI=1S/C16H12ClN3OS/c1-21-14-10-19-15(13-4-2-3-9-18-13)20-16(14)22-12-7-5-11(17)6-8-12/h2-10H,1H3
• InChI Key: LZZXJXVVDIPROL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1SC2=CC=C(C=C2)Cl)C3=CC=CC=N3
• Molecular Formula: C16H12ClN3OS
• Molecular Weight: 329.8 g/mol

Description

“4-[(4-Chlorophenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl methyl ether” is a chemical compound that is used in scientific research. Its unique structure enables diverse applications, ranging from drug discovery to materials science.

Scientific Research Applications

Synthesis and Characterization

• New Chlorinated Diphenyl Ethers and Polyimides : Research has identified new chlorinated diphenyl ethers isolated from Aspergillus species and explored the synthesis of transparent polyimides with high refractive indices and small birefringences, demonstrating the potential for materials with improved optical properties (Hargreaves et al., 2002); (Tapaswi et al., 2015).

Chemical Reactions and Mechanisms

• Methyloxorhenium(V) Complexes : The study of methyloxorhenium(V) compounds with tridentate chelating ligands has unveiled specifics about their synthesis, structure, and oxidation mechanisms, highlighting the intricate chemistry of rhenium compounds (Shan et al., 2003).

Materials Science Applications

• Novel Polyimides and Polyamides : Research into novel polyimides and polyamides from various precursors, including those related to the queried compound, has led to materials with promising thermal, mechanical, and optical properties, suitable for advanced applications in electronics and materials engineering (Guan et al., 2014); (Shockravi et al., 2009).

Biological and Medicinal Chemistry Investigations

• Cytotoxic Activity of Thiopyrimidine Derivatives : The synthesis and structural characterization of new thiopyrimidine derivatives have been explored, with studies assessing their cytotoxic activities against various cancer cell lines, indicating potential therapeutic applications (Stolarczyk et al., 2018).

Environmental and Catalysis Research

• Adsorption Studies and Catalytic Reactions : Investigations into the adsorption capabilities of polyamides and polythioamides for heavy metal ions, as well as the catalytic reactions involving aryl methyl ethers and thioesters, showcase the environmental applications and catalytic efficiency of compounds related to the query (Ravikumar et al., 2011); (Arisawa et al., 2012).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results.

Future Directions

The future directions for the use and study of this compound are not specified in the search results.